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Compound Name: Nonyltrimethylammonium bromide

Cat. No.: B1206413

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonyltrimethylammonium bromide (NTAB), identified by CAS number 1943-11-9, is a
quaternary ammonium salt. It belongs to the class of cationic surfactants, which are
characterized by a positively charged hydrophilic head group and a hydrophobic tail. This
amphiphilic nature allows NTAB to exhibit surface-active properties, making it a subject of
interest in various scientific and industrial applications, including as a biochemical reagent and
potentially in drug delivery systems. This technical guide provides a comprehensive overview of
the physicochemical properties, potential biological activities, and relevant experimental
considerations for Nonyltrimethylammonium bromide.

Physicochemical Properties

The fundamental physicochemical properties of Nonyltrimethylammonium bromide are
summarized in the table below. These characteristics are crucial for its application in
experimental settings, influencing its solubility, stability, and interaction with other molecules.
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Property Value Reference
CAS Number 1943-11-9 [1]
Chemical Formula C12H28BrN [2]
Molecular Weight 266.26 g/mol [2]
Appearance White to alr.nost white

powder/solid
Melting Point 223-226 °C
Solubility Soluble in water
Purity Typically >98% [2]

Surfactant Properties

As a cationic surfactant, Nonyltrimethylammonium bromide has the ability to form micelles in
agueous solutions above a certain concentration known as the Critical Micelle Concentration
(CMC). The CMC is a critical parameter for applications involving solubilization and formulation.

While experimentally determined values for the CMC and aggregation number of
Nonyltrimethylammonium bromide are not readily available in the reviewed literature, the
CMC can be estimated based on its chemical structure. For alkyltrimethylammonium bromides
(CnTAB) at 25°C, the CMC can be estimated using the following equation:

IN(CMC / mM) = (11.13 # 0.07) - (0.698 + 0.006) * n_c

where n_c is the number of carbon atoms in the alkyl chain. For Nonyltrimethylammonium
bromide, n_c =9.

Property Estimated Value
Critical Micelle Concentration (CMC) ~10.4 mM
Aggregation Number Not available
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Note: The CMC value is an estimate calculated from the provided formula and should be
experimentally verified for precise applications.

Potential Biological Activities and Mechanism of
Action

Specific biological activity data, such as IC50 values for antimicrobial or cytotoxic effects, for
Nonyltrimethylammonium bromide are not extensively documented in public literature.
However, based on the well-studied activities of other quaternary ammonium compounds
(QACSs) with similar structures, such as Cetyltrimethylammonium bromide (CTAB), some
potential biological effects and their mechanisms can be inferred.

Antimicrobial Activity

QACs are known for their broad-spectrum antimicrobial activity against bacteria and fungi. The
primary mechanism of action is believed to be the disruption of the cell membrane. The
positively charged headgroup of the surfactant interacts with the negatively charged
components of the microbial cell membrane, leading to increased permeability, leakage of
intracellular components, and ultimately cell death. The length of the alkyl chain plays a crucial
role in the antimicrobial efficacy, with optimal activity often observed for chain lengths between
C12 and C16.

Cytotoxicity

The membrane-disrupting properties of QACs also contribute to their cytotoxicity towards
mammalian cells. The interaction with the cell membrane can lead to lysis and cell death. The
cytotoxicity is dependent on the concentration and the cell type. For instance, CTAB has been
shown to be highly toxic to human skin cells.[3]

Interaction with Cell Membranes

The fundamental interaction of Nonyltrimethylammonium bromide with biological
membranes is electrostatic, driven by the attraction between its cationic headgroup and the
anionic components of the membrane, such as phosphatidylserine. This initial binding is
followed by the insertion of the hydrophobic nonyl tail into the lipid bilayer, which can disrupt
the membrane's structure and function.
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Mechanism of Action

1. Electrostatic Attraction ——————————————— 2. Hydrophobic Tail Insertion ——# 3. Membrane Disruption ——® 4. Leakage of Cytoplasmic Content —— 5. Cell Death
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Figure 1. Proposed mechanism of Nonyltrimethylammonium bromide interaction with a cell
membrane.

Applications in Research and Development
Biochemical Reagent

Nonyltrimethylammonium bromide is commercially available as a biochemical reagent for
life science research.[4] Its surfactant properties can be utilized for solubilizing lipids and
membrane proteins, and in the preparation of various formulations.

Phase Transfer Catalysis

Quaternary ammonium salts are widely used as phase transfer catalysts in organic synthesis.
They facilitate the transfer of a reactant from an aqueous phase to an organic phase, where the
reaction can proceed more efficiently. The lipophilic cation forms an ion pair with the aqueous
reactant, which is then soluble in the organic solvent.
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Figure 2. Workflow of phase transfer catalysis using Nonyltrimethylammonium bromide.

Experimental Protocols
Synthesis of Nonyltrimethylammonium Bromide

A general method for the synthesis of alkyltrimethylammonium bromides involves the
quaternization of a tertiary amine with an alkyl halide. The following is a representative protocol
that can be adapted for the synthesis of Nonyltrimethylammonium bromide.

Materials:

1-Bromononane

Trimethylamine (solution in a suitable solvent, e.g., ethanol or THF)

Anhydrous diethyl ether

Reaction flask with a magnetic stirrer
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o Condenser (if reflux is needed)

Procedure:

 In areaction flask, dissolve 1-bromononane in a suitable solvent like THF.
e Add an excess of trimethylamine solution to the flask.

 Stir the reaction mixture at room temperature for 24-48 hours. The product may precipitate
as a white solid.

e Monitor the reaction progress using an appropriate technique (e.g., TLC).

e Once the reaction is complete, cool the suspension to 0°C.

« Filter the white precipitate and wash it with cold, anhydrous diethyl ether.

e Dry the product under vacuum to obtain Nonyltrimethylammonium bromide.

Note: This is a general procedure and may require optimization for yield and purity.

Determination of Critical Micelle Concentration (CMC)

The CMC of a surfactant can be determined by measuring a physical property of the surfactant
solution that changes abruptly at the micellization point. Common methods include surface
tensiometry, conductometry, and fluorescence spectroscopy.

Conductometry Method:

e Prepare a series of aqueous solutions of Nonyltrimethylammonium bromide with varying
concentrations, both below and above the expected CMC.

e Measure the specific conductivity of each solution at a constant temperature.
» Plot the specific conductivity as a function of the surfactant concentration.

o The plot will show two linear regions with different slopes. The intersection of these two lines
corresponds to the CMC.
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Figure 3. Experimental workflow for CMC determination by conductometry.

Safety and Handling

Nonyltrimethylammonium bromide is classified as a skin and eye irritant.[1] Appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should
be worn when handling this compound. Avoid inhalation of the powder and ensure work is
conducted in a well-ventilated area. Refer to the Safety Data Sheet (SDS) for detailed safety
information.

Conclusion

Nonyltrimethylammonium bromide is a cationic surfactant with potential applications in
various fields of research and development. While specific biological data for this compound is
limited, its properties can be inferred from related quaternary ammonium salts. Its utility as a
biochemical reagent and a phase transfer catalyst is established. Further research is warranted
to fully elucidate its biological activities and potential applications in areas such as drug
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formulation and delivery. This guide provides a foundational understanding for professionals
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1206413?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Nonyltrimethylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Nonyltrimethylammonium-bromide
https://www.medchemexpress.cn/nonyltrimethylammonium-bromide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4396871/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4396871/
https://www.medchemexpress.com/nonyltrimethylammonium-bromide.html
https://www.benchchem.com/product/b1206413#nonyltrimethylammonium-bromide-cas-number-1943-11-9
https://www.benchchem.com/product/b1206413#nonyltrimethylammonium-bromide-cas-number-1943-11-9
https://www.benchchem.com/product/b1206413#nonyltrimethylammonium-bromide-cas-number-1943-11-9
https://www.benchchem.com/product/b1206413#nonyltrimethylammonium-bromide-cas-number-1943-11-9
https://www.benchchem.com/product/b1206413#nonyltrimethylammonium-bromide-cas-number-1943-11-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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